Cas no 2580128-52-3 (methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2580128-52-3
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5659368
• PubChem ID: 165891561
• Update Time: 2025-06-20

methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate
• 2580128-52-3
• EN300-27723418

• Inchi： 1S/C11H13NO3S/c1-15-11(14)9-6-16-10(12-9)7-3-2-4-8(13)5-7/h2-5,9-10,12-13H,6H2,1H3/t9-,10?/m1/s1
• InChI Key： MMBAADJIETUEKI-YHMJZVADSA-N
• SMILES： S1C[C@H](C(=O)OC)NC1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.9Ų

Additional information on methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate

Methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2580128-52-3): A Comprehensive Overview

Methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate, identified by its CAS number 2580128-52-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its thiazolidine core and hydroxylphenyl substituent, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development.

The structural framework of methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate consists of a thiazolidine ring system, which is a common motif in many biologically active compounds. The presence of the 4S configuration indicates a specific stereochemical arrangement that can influence the compound's interactions with biological targets. The hydroxylphenyl group appended to the thiazolidine ring adds another layer of complexity, potentially affecting both the solubility and reactivity of the molecule.

In recent years, there has been a growing interest in thiazolidine derivatives due to their diverse pharmacological properties. These compounds have been explored for their potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. The hydroxyl group in methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate suggests that it may exhibit properties such as antioxidant activity or modulation of enzyme function, which are crucial for therapeutic interventions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The thiazolidine ring is known to be a versatile structure that can be modified to target specific biological pathways. Researchers have been particularly interested in developing derivatives that can interact with enzymes or receptors involved in disease processes. The stereochemistry of the (4S) configuration may play a critical role in determining the compound's efficacy and selectivity, making it an attractive candidate for further investigation.

Recent studies have begun to uncover the biological activities of various thiazolidine derivatives. Some research has suggested that these compounds can inhibit the activity of certain enzymes that are overexpressed in cancer cells, leading to cell death or growth inhibition. Additionally, thiazolidine derivatives have shown promise in modulating inflammatory responses, which could make them useful in treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

The hydroxylphenyl group in methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate may also contribute to its biological activity by engaging in hydrogen bonding or other forms of interaction with biological targets. This feature could enhance the compound's binding affinity and specificity, making it more effective as a therapeutic agent. Furthermore, the presence of a carboxylate group at the 4-position provides a site for further chemical modification, allowing researchers to fine-tune the properties of the molecule for specific applications.

In conclusion, methyl (4S)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate represents a promising compound with potential applications in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further exploration. As our understanding of biological pathways continues to grow, compounds like this one may play a crucial role in the development of new treatments for various diseases.